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Compound of Interest

Compound Name: potassium;methanesulfonate

Cat. No.: B7802857

Potassium Methanesulfonate: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Potassium methanesulfonate is an organometallic compound with significant applications
across various scientific and industrial fields. This technical guide provides an in-depth look at
its chemical and physical properties, synthesis, and key applications, with a focus on its
relevance to research and drug development.

Core Properties

Potassium methanesulfonate, also known as potassium mesylate, is the potassium salt of
methanesulfonic acid. It is a white, crystalline solid that is highly soluble in water.[1][2][3]
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Property Value Reference
Molecular Formula CH3KO03s [2][4]1[5][6]
Linear Formula CH3S03K [4]
Molecular Weight 134.20 g/mol [1][5]
Exact Mass 133.944 g/mol [4]
CAS Number 2386-56-3 [11[5]
EC Number 219-202-7 [4]
White to pale cream powder,
Appearance crystalline powder, crystals, or [4107]
lumpy powder
Melting Point >360 °C [8]
Solubility Soluble in water [1112]
Stability Hygroscopic; stable under 2]

normal conditions

Synthesis and Structure

The synthesis of potassium methanesulfonate is typically achieved through the neutralization of

methanesulfonic acid with an equimolar amount of potassium hydroxide in an agueous

solution. The process requires cooling to manage the exothermic reaction, followed by

evaporation to isolate the crystalline product.[1]

Structurally, potassium methanesulfonate crystallizes in the tetragonal space group 14/m. A

notable feature is the variable coordination of the potassium ion (6-, 7-, and 9-fold), which

distinguishes it from the more rigid 4-fold coordination of lithium in lithium methanesulfonate.[1]

This structural flexibility influences its solubility and reactivity.

Experimental Protocols

Synthesis of Potassium Methanesulfonate
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Objective: To synthesize potassium methanesulfonate via neutralization.

Materials:

Methanesulfonic acid (CH3sSOsH)

Potassium hydroxide (KOH)

Deionized water

Ice bath

Evaporator

Procedure:

Prepare an aqueous solution of methanesulfonic acid.
o Slowly add an equimolar amount of potassium hydroxide to the solution while stirring.

e Maintain the reaction mixture in an ice bath to control the temperature due to the exothermic
nature of the reaction.[1]

» After complete neutralization, evaporate the water from the solution at a temperature of 120—
150°C to obtain the crystalline potassium methanesulfonate.[1]

« Verify the purity of the product using techniques such as Inductively Coupled Plasma Optical
Emission Spectroscopy (ICP-OES) to confirm the stoichiometric K:S ratio and CHNS
analysis for elemental composition.[1]

Applications in Research and Industry

Potassium methanesulfonate's utility stems from its properties as a stable salt and the nature of
the methanesulfonate anion, which is a good leaving group.

» Biochemical Buffers and Electrophysiology: Its high solubility and stability make it a suitable
component for biochemical buffers and in electrophysiology studies.[1]
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o Catalysis: It serves as a catalyst for alkyl group polymerization and other chemical reactions.

[81[9]
o Electroplating: The compound finds applications in the electroplating industry.[8][9]

o Antimicrobial Agent: Potassium methanesulfonate exhibits antimicrobial properties, attributed
to its ability to disrupt microbial cell membranes and inhibit enzyme activity.[1][8][9]

o Chemical Synthesis: The methanesulfonate group's ability to act as a good leaving group
makes it valuable in substitution reactions.[1] It is also used in the preparation of fatty acyl
glycinate surfactants.[8][9]

» Rare-Earth Element Leaching: Methanesulfonates show a low tendency to form double salts
with rare-earth or transition metals, which is advantageous in leaching processes.[1]

Chemical Reactions and Mechanisms

Potassium methanesulfonate can act as a nucleophile in substitution reactions where the
methanesulfonate group is displaced.[1] It is stable under both oxidative and reductive
conditions due to the strong sulfur-oxygen bonds.[1]

Safety and Handling

Potassium methanesulfonate is classified as a warning-level hazard, causing skin, eye, and
respiratory system irritation.[4] Appropriate personal protective equipment, including gloves,
eye protection, and a dust mask, should be used when handling the solid material. It is
hygroscopic and should be stored in a dry, well-ventilated place under an inert atmosphere.[2]

Logical Relationship of Properties and Applications

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9148848.htm?N=Europe
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9148848.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9148848.htm?N=Europe
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9148848.htm
https://www.benchchem.com/product/b7802857
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9148848.htm?N=Europe
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9148848.htm
https://www.benchchem.com/product/b7802857
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9148848.htm?N=Europe
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9148848.htm
https://www.benchchem.com/product/b7802857
https://www.benchchem.com/product/b7802857
https://www.benchchem.com/product/b7802857
https://www.americanelements.com/potassium-methanesulfonate-2386-56-3
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA39505~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2012:34:00~~Potassium%20methanesulfonate~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Core Properties

Applications

Industrial Uses
(Electroplating, Leaching)

Biochemical Buffers &
Electrophysiology

Catalysis

Organic Synthesis
(Substitution Reactions)

Pharmaceutical Research

Click to download full resolution via product page

Caption: Relationship between properties and applications of potassium methanesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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